Indomethacin acyl-B-D-glucuronide
Indomethacin acyl-B-D-glucuronide
INDOMETHACIN glucuronide is a N-acylindole.
Brand Name:
Vulcanchem
CAS No.:
75523-11-4
VCID:
VC0020705
InChI:
InChI=1S/C25H24ClNO10/c1-11-15(10-18(28)36-25-21(31)19(29)20(30)22(37-25)24(33)34)16-9-14(35-2)7-8-17(16)27(11)23(32)12-3-5-13(26)6-4-12/h3-9,19-22,25,29-31H,10H2,1-2H3,(H,33,34)/t19-,20-,21+,22-,25+/m0/s1
SMILES:
CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C25H24ClNO10
Molecular Weight:
533.9 g/mol
Indomethacin acyl-B-D-glucuronide
CAS No.: 75523-11-4
Cat. No.: VC0020705
Molecular Formula: C25H24ClNO10
Molecular Weight: 533.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | INDOMETHACIN glucuronide is a N-acylindole. |
|---|---|
| CAS No. | 75523-11-4 |
| Molecular Formula | C25H24ClNO10 |
| Molecular Weight | 533.9 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C25H24ClNO10/c1-11-15(10-18(28)36-25-21(31)19(29)20(30)22(37-25)24(33)34)16-9-14(35-2)7-8-17(16)27(11)23(32)12-3-5-13(26)6-4-12/h3-9,19-22,25,29-31H,10H2,1-2H3,(H,33,34)/t19-,20-,21+,22-,25+/m0/s1 |
| Standard InChI Key | QCBWEVBGELGABM-CZLVRFMKSA-N |
| Isomeric SMILES | CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O |
| SMILES | CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
| Canonical SMILES | CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
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